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Introduction

Meldonium is a substance that has been monitored in sports due to its potential for
performance enhancement and has been on the World Anti-Doping Agency (WADA) prohibited
list. Accurate and reliable quantification of Meldonium in biological matrices is crucial for both
anti-doping control and pharmacokinetic studies. The use of a stable isotope-labeled internal
standard, such as Meldonium-d3, is the gold standard for quantitative analysis by liquid
chromatography-tandem mass spectrometry (LC-MS/MS). This is because it closely mimics the
analyte's behavior during sample preparation and analysis, correcting for matrix effects and
variability in extraction and ionization.

These application notes provide detailed protocols for the spiking of Meldonium-d3 in human
urine and plasma samples, followed by sample preparation and analysis using LC-MS/MS. The
methodologies are based on established and validated procedures in the scientific literature.

Experimental Protocols

» Meldonium (certified reference material)
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Meldonium-d3 (certified internal standard)

LC-MS grade acetonitrile, methanol, and water

Formic acid (LC-MS grade)

Ammonium acetate (LC-MS grade)

Human plasma (drug-free)

Human urine (drug-free)

Microcentrifuge tubes (1.5 mL)

Pipettes and tips

Vortex mixer

Centrifuge

Meldonium Stock Solution (1 mg/mL): Accurately weigh and dissolve Meldonium reference
standard in methanol to obtain a final concentration of 1 mg/mL.

Meldonium-d3 Internal Standard (I1S) Stock Solution (1 mg/mL): Accurately weigh and
dissolve Meldonium-d3 in methanol to achieve a concentration of 1 mg/mL.

Meldonium Working Standards: Prepare a series of working standards by serially diluting the
Meldonium stock solution with a suitable solvent (e.g., 50:50 methanol:water) to create
calibration curve standards.

Meldonium-d3 IS Working Solution:

o For Urine Analysis: Dilute the Meldonium-d3 stock solution with acetonitrile to a final
concentration of 1 pg/mL.[1][2]

o For Plasma Analysis: Dilute the Meldonium-d3 stock solution with 50:50 methanol:water
to a final concentration of 500 ng/mL. This concentration is appropriate for typical
calibration curve ranges observed for Meldonium in plasma.
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This protocol is adapted for the confirmatory analysis of Meldonium in urine.

Sample Aliquoting: Transfer 270 pL of the urine sample into a 1.5 mL microcentrifuge tube.

Internal Standard Spiking: Add 30 uL of the 1 pg/mL Meldonium-d3 IS working solution to
the urine sample.[1][2]

Vortex: Briefly vortex the sample to ensure thorough mixing.

Dilution and Precipitation: Add 700 uL of acetonitrile and 100 pL of a 100 mM ammonium
acetate solution.[1][2]

Vortex and Centrifuge: Vortex the mixture thoroughly and then centrifuge at high speed (e.g.,
10,000 x g) for 5-10 minutes to pellet any precipitated proteins.

Sample Transfer: Carefully transfer the supernatant to an autosampler vial for LC-MS/MS
analysis.

Sample Aliquoting: Pipette 100 pL of the plasma sample into a 1.5 mL microcentrifuge tube.

Internal Standard Spiking: Add 10 pL of the 500 ng/mL Meldonium-d3 IS working solution to
the plasma sample.

Vortex: Briefly vortex the sample to mix.

Protein Precipitation: Add 400 L of cold acetonitrile to the tube to precipitate plasma
proteins.

Vortex and Centrifuge: Vortex the sample vigorously for at least 30 seconds. Centrifuge at
high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

Sample Transfer: Transfer the clear supernatant to an autosampler vial for LC-MS/MS
analysis.

Data Presentation
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Meldonium-d3
Biological Matrix Working Solution

Concentration

Final
. Concentration in
Volume to Spike
Sample

Preparation

Human Urine 1 pg/mL

30 pL ~90.9 ng/mL

Human Plasma 500 ng/mL

10 pL ~9.8 ng/mL

Parameter Typical Setting
LC System UPLC or UHPLC system

HILIC (e.g., Acquity UPLC BEH HILIC, 2.1 x 100
Column

mm, 1.7 pym)

Mobile Phase A

10 mM Ammonium Acetate in Water with 0.1%

Formic Acid

Mobile Phase B

Acetonitrile with 0.1% Formic Acid

Start with a high percentage of Mobile Phase B

Gradient (e.g., 95%), ramp down to a lower percentage,
then re-equilibrate.

Flow Rate 0.3 - 0.5 mL/min

Injection Volume 5-20puL

Column Temperature 30-40°C

MS System

Triple Quadrupole Mass Spectrometer

lonization Mode

Positive Electrospray lonization (ESI+)

Precursor lon (Meldonium) m/z 147.1

Product lon (Meldonium) m/z 58.1

Precursor lon (Meldonium-d3) m/z 150.1

Product lon (Meldonium-d3) m/z 61.1
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Parameter

Human Urine

Human Plasma

Linearity Range

0.5 - 100 pg/mL

10 - 6000 ng/mL[3]

Lower Limit of Quantification
(LLOQ)

<10 ng/mL[4]

10 ng/mL][3]

Intra-day Precision (%RSD) 7.0 - 8.4%[4] <7.1%
Inter-day Precision (%RSD) 9.9 -12.9%[4] <7.1%
Not specified (Dilute-and-
Recovery ~87.5%
shoot)
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Caption: Workflow for spiking and analysis of biological samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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